molecular formula C10H17N6O13P3 B1496130 Phosphoaminophosphonic acid-guanylate ester CAS No. 34273-04-6

Phosphoaminophosphonic acid-guanylate ester

Cat. No. B1496130
CAS RN: 34273-04-6
M. Wt: 522.2 g/mol
InChI Key: UQABYHGXWYXDTK-UUOKFMHZSA-N
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Description

Guanosine 5'-[beta,gamma-imido]triphosphate is a nucleoside triphosphate analogue that is GTP in which the oxygen atom bridging the beta- to the gamma- phosphate is replaced by a nitrogen atom A non-hydrolyzable analog of GTP, it binds tightly to G-protein in the presence of Mg(2+). It is a conjugate acid of a guanosine 5'-[beta,gamma-imido]triphosphate(4-).
A non-hydrolyzable analog of GTP, in which the oxygen atom bridging the beta to the gamma phosphate is replaced by a nitrogen atom. It binds tightly to G-protein in the presence of Mg2+. The nucleotide is a potent stimulator of adenylate cyclase.
A non-hydrolyzable analog of GTP, in which the oxygen atom bridging the beta to the gamma phosphate is replaced by a nitrogen atom. It binds tightly to G-protein in the presence of Mg2+. The nucleotide is a potent stimulator of ADENYLYL CYCLASES.

properties

CAS RN

34273-04-6

Product Name

Phosphoaminophosphonic acid-guanylate ester

Molecular Formula

C10H17N6O13P3

Molecular Weight

522.2 g/mol

IUPAC Name

[[[[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid

InChI

InChI=1S/C10H17N6O13P3/c11-10-13-7-4(8(19)14-10)12-2-16(7)9-6(18)5(17)3(28-9)1-27-32(25,26)29-31(23,24)15-30(20,21)22/h2-3,5-6,9,17-18H,1H2,(H,25,26)(H3,11,13,14,19)(H4,15,20,21,22,23,24)/t3-,5-,6-,9-/m1/s1

InChI Key

UQABYHGXWYXDTK-UUOKFMHZSA-N

Isomeric SMILES

C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N=C(NC2=O)N

SMILES

C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N=C(NC2=O)N

Canonical SMILES

C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(NP(=O)(O)O)O)O)O)N=C(NC2=O)N

Other CAS RN

34273-04-6

synonyms

GMP-P(NH)P
GMP-PNP
Gpp(NH)p
Guanosine 5'-(Beta,Gamma-Imido)Triphosphate
Guanyl 5' Imidodiphosphate
Guanyl-5'-Imidodiphosphate
Guanylyl Imidodiphosphate
Imidodiphosphate, Guanylyl
P(NH)PPG

Origin of Product

United States

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